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Compound of Interest

Compound Name:
4-Bromo-2-fluoro-3-

methylbenzonitrile

Cat. No.: B1525807 Get Quote

An In-Depth Technical Guide to the Hazards and Safety Precautions for 4-Bromo-2-fluoro-3-
methylbenzonitrile

This guide provides a comprehensive overview of the potential hazards and essential safety

protocols for handling 4-Bromo-2-fluoro-3-methylbenzonitrile in a research and development

setting. As a substituted benzonitrile, this compound is a valuable intermediate in medicinal

chemistry and materials science. However, its chemical structure necessitates a rigorous and

informed approach to safety to mitigate risks effectively. This document is intended for

researchers, scientists, and drug development professionals who may handle this compound.

Compound Identification and Physicochemical
Properties
A foundational understanding of the compound's identity is the first step in a thorough safety

assessment.

IUPAC Name: 4-bromo-2-fluoro-3-methylbenzonitrile[1]

CAS Number: 1114546-30-3[1]

Molecular Formula: C₈H₅BrFN[1]

Molecular Weight: 214.03 g/mol [1]
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Appearance: Typically a white to off-white solid or crystalline powder.

The presence of a nitrile group (-C≡N), a bromine atom, and a fluorine atom on the benzene

ring defines its reactivity and toxicological profile. Nitriles can be toxic, and halogenated

aromatic compounds often present absorption and irritation risks.

Hazard Identification and GHS Classification
4-Bromo-2-fluoro-3-methylbenzonitrile is classified under the Globally Harmonized System

(GHS) as a hazardous substance. The primary risks are associated with acute toxicity and

irritation.[1][2] The "Warning" signal word indicates a moderate level of hazard.[1][3]

GHS Hazard Pictograms
Hazard Summary

Signal Word: Warning Acute Toxicity (Oral, Dermal, Inhalation) Skin Irritant Serious Eye Irritant

Click to download full resolution via product page

Caption: GHS Pictogram and associated hazards for the compound.

The following table summarizes the GHS classification, providing a clear, at-a-glance reference

for laboratory personnel.
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[1]

[2]

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin[1][2]

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled[1][2]

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[2]

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation[1][2]

Engineering Controls: The First Line of Defense
The causality behind recommending specific engineering controls lies in the compound's

potential for aerosolization and its inhalation toxicity. All manipulations of solid 4-Bromo-2-
fluoro-3-methylbenzonitrile must be performed within a certified chemical fume hood.

Rationale:

Inhalation Hazard (H332): The fine, crystalline nature of the solid allows it to be easily

aerosolized during weighing and transfer. A fume hood maintains negative pressure,

ensuring that any airborne particles are captured and exhausted away from the operator's

breathing zone.[4]

Containment: A fume hood provides a physical barrier that contains potential spills and

prevents the contamination of the general laboratory environment.

The air velocity at the fume hood sash should be verified to be within the institution's specified

range (typically 80-120 fpm) before commencing work.

Personal Protective Equipment (PPE): A Mandate for
Safe Handling
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A robust PPE protocol is non-negotiable. The selection of specific PPE is directly correlated

with the identified hazards of skin absorption, irritation, and serious eye damage.

Body Part Required PPE
Specifications and Best
Practices

Eyes/Face Safety Goggles & Face Shield

Goggles must provide a

complete seal around the

eyes. A face shield is required

over the goggles during

procedures with a high risk of

splashing (e.g., dissolution,

reaction quenching).[5][6][7]

Hands Double Nitrile Gloves

For incidental contact, double-

gloving with standard nitrile

gloves is the minimum

requirement. Gloves must be

inspected for integrity before

use and changed immediately

upon contamination or after a

maximum of two hours of use.

[5][6][7]

Body Chemical-Resistant Lab Coat

A fully buttoned, long-sleeved

lab coat is mandatory to

protect against skin contact

from spills.[7]

Respiratory NIOSH-Approved Respirator

A respirator is generally not

required if all work is

conducted within a certified

fume hood. For spill cleanup or

in situations where ventilation

is inadequate, a NIOSH-

approved respirator with

appropriate cartridges should

be used.[6][8]
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Standard Operating Procedure: Safe Handling
Workflow
Adherence to a validated workflow is critical for minimizing exposure. The following protocol

outlines the essential steps for safely handling 4-Bromo-2-fluoro-3-methylbenzonitrile.
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Preparation

Handling

Post-Handling

Verify Fume Hood
Certification & Flow

Don Full PPE
(Goggles, Lab Coat, Double Gloves)

Designate & Prepare
Work Area in Hood

Weigh Compound in Hood
on a Disposable Weigh Paper

Begin Work

Carefully Transfer to
Reaction Vessel

Add Solvents Slowly
to Avoid Splashing

Decontaminate Work Surface
with Appropriate Solvent

Complete Work

Dispose of Contaminated
Waste in Labeled Bag

Remove PPE (Gloves Last)

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Step-by-step workflow for the safe handling of the compound.
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Detailed Protocol:

Preparation:

Ensure the work area within the fume hood is clean and uncluttered.

Confirm that an emergency eyewash station and safety shower are accessible.[8]

Assemble all necessary equipment (spatulas, weigh boats, glassware) inside the hood

before retrieving the chemical.

Handling:

When handling the solid, use gentle motions to prevent creating dust.

Do not eat, drink, or smoke in the laboratory.[4]

Keep the container tightly sealed when not in use.[5][9]

Post-Handling:

All contaminated disposable materials (weigh papers, gloves, paper towels) must be

collected in a designated hazardous waste bag within the fume hood.

Thoroughly wash hands with soap and water after removing gloves.[6]

Emergency Procedures and First Aid
Immediate and appropriate action is crucial in the event of an exposure.
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Exposure Route First Aid Protocol

Inhalation

1. Immediately move the affected person to

fresh air.[6][10][11] 2. If breathing is difficult or

has stopped, trained personnel should provide

artificial respiration.[6][10] 3. Seek immediate

medical attention.

Skin Contact

1. Immediately flush the affected skin with

copious amounts of water for at least 15

minutes while removing all contaminated

clothing and jewelry.[10][11] 2. Use a safety

shower for large-area contact. 3. Wash the area

with soap and water.[6][10] 4. Seek medical

attention if irritation develops or persists.[9]

Eye Contact

1. Immediately flush the eyes with water for at

least 15 minutes at an emergency eyewash

station, holding the eyelids open to ensure

complete irrigation.[4][11] 2. Remove contact

lenses if present and easy to do so while

continuing to rinse.[4] 3. Seek immediate

medical attention.

Ingestion

1. Do NOT induce vomiting.[4][5] 2. Rinse the

mouth thoroughly with water.[5][6] 3. If the

person is conscious and able to swallow, have

them drink plenty of water to dilute the

substance.[4][9] 4. Seek immediate medical

attention.

In Case of a Spill:

Evacuate all non-essential personnel from the area.[6]

Wearing full PPE (including respiratory protection if outside a fume hood), cover the spill with

an inert absorbent material like vermiculite or sand.[4]
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Carefully sweep up the absorbed material, avoiding dust generation, and place it into a

clearly labeled, sealed container for hazardous waste disposal.[4][6]

Decontaminate the spill area thoroughly.

Waste Disposal
All waste contaminated with 4-Bromo-2-fluoro-3-methylbenzonitrile is considered

hazardous.

Solid Waste: Collect all contaminated solids (gloves, weigh paper, absorbent material) in a

dedicated, sealed, and clearly labeled hazardous waste container.[6]

Liquid Waste: Solutions containing this compound should be collected in a separate, sealed,

and labeled container for halogenated organic waste.

Disposal: All waste must be disposed of through the institution's Environmental Health and

Safety (EHS) department, in strict accordance with local and national regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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